Cas no 22126-35-8 (Pyrimidine,5-(2-chloroethyl)-4-methyl-)

• Product Name: Pyrimidine,5-(2-chloroethyl)-4-methyl-
• CAS No: 22126-35-8
• MF: C₇H₉ClN₂
• MW: 156.612760305405
• CID: 250464
• PubChem ID: 45117388
• Update Time: 2025-04-19

Pyrimidine,5-(2-chloroethyl)-4-methyl- Chemical and Physical Properties

Names and Identifiers

• Pyrimidine,5-(2-chloroethyl)-4-methyl-
• 5-(2-Chloroethyl)-4-methylpyrimidine
• Pyrimidine, 5-(2-chloroethyl)-4-methyl-(8CI)
• 2,4-Dihydro-4-methyl-5-(4-pyridyl)-3H-1,2,4-triazole-3-thione
• 2,4-Dihydro-4-methyl-5-(pyridin-4-yl)-3H-1,2,4-triazole-3-thione
• 4H-1,2,4-Triazole-3-thiol, 4-methyl-5-(4-pyridyl)-
• 4-methyl-3-(pyridin-4-yl)-1H-1,2,4-triazol-5(4H)-thione
• 4-methyl-5-(4-pyridyl)-1,2,4-triazole-3-thiol
• 4-methyl-5-(pyridin-4'-yl)-1,2,4-triazole-3(2H)-thione
• 4-methyl-5-pyridin-4-yl-2,4-dihydro-[1,2,4]triazole-3-thione
• 5-(2-chloro-ethyl)-4-methyl
• AC1LEMTJ
• 22126-35-8
• AKOS006381655

• Inchi： 1S/C7H9ClN2/c1-6-7(2-3-8)4-9-5-10-6/h4-5H,2-3H2,1H3
• InChI Key： YYEHDZYIFLIDAH-UHFFFAOYSA-N
• SMILES： ClCCC1=CN=CN=C1C

Computed Properties

• Exact Mass: 156.04557
• Monoisotopic Mass: 156.0454260g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 97.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 25.8Ų

Experimental Properties

• PSA: 25.78